Cas no 16411-05-5 (Glucosinalbate potassium)

• Product Name: Glucosinalbate potassium
• CAS No: 16411-05-5
• MF: C₁₄H₁₉KNO₁₀S₂
• MW: 464.529663324356
• MDL: MFCD29904489
• CID: 4555285
• PubChem ID: 155904056
• Update Time: 2024-11-01

Glucosinalbate potassium Chemical and Physical Properties

Names and Identifiers

• Sinalbin potassium salt
• Sinalbin Kaliumsalz
• CID 134159376
• Sinalbin
• Glucosinalbate potassium
• FS-6792
• 16411-05-5
• beta-D-Glucopyranose, 1-thio-, 1-[2-(4-hydroxyphenyl)-N-(sulfooxy)ethanimidate], monopotassium salt (9CI)
• starbld0000890
• DA-57882

• MDL： MFCD29904489
• Inchi： 1S/C14H19NO10S2.K/c16-6-9-11(18)12(19)13(20)14(24-9)26-10(15-25-27(21,22)23)5-7-1-3-8(17)4-2-7;/h1-4,9,11-14,16-20H,5-6H2,(H,21,22,23);/b15-10-;/t9-,11-,12+,13-,14+;/m1./s1
• InChI Key： DLEVTOSVUQZIFE-UDQIAKBUSA-N
• SMILES： [K].S(/C(/CC1C=CC(=CC=1)O)=N\OS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 463.00091960 g/mol
• Monoisotopic Mass: 463.00091960 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 602
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220
• Molecular Weight: 463.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides